Cas no 102072-83-3 (5,8-Quinazolinedione,6,7-dichloro-)

• Product Name: 5,8-Quinazolinedione,6,7-dichloro-
• CAS No: 102072-83-3
• MF: C₈H₂Cl₂N₂O₂
• MW: 229.019679546356
• CID: 203378
• PubChem ID: 149160
• Update Time: 2025-04-19

5,8-Quinazolinedione,6,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• 5,8-Quinazolinedione,6,7-dichloro-
• 6,7-dichloroquinazoline-5,8-dione
• 6,7-Dichloro-5,8-quinazolinedione
• DTXSID50144625
• CHEMBL128764
• 5,8-Quinazolinedione, 6,7-dichloro-
• BDBM50106507
• 102072-83-3
• 6,7-Dichloro-quinazoline-5,8-dione

• Inchi： 1S/C8H2Cl2N2O2/c9-4-5(10)8(14)6-3(7(4)13)1-11-2-12-6/h1-2H
• InChI Key： RLWGCMZFKSBELN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C2C(=CN=CN=2)C1=O)=O)Cl

Computed Properties

• Exact Mass: 227.94946
• Monoisotopic Mass: 227.949333
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9
• XLogP3: 1.7

Experimental Properties

• Density: 1.72
• Boiling Point: 345.2°Cat760mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.645
• PSA: 59.92
• LogP: 1.54480